Cas no 7236-30-8 (Dibenz[c,g]azecinium,5,7,8,14-tetrahydro-3,4,10,11-tetramethoxy-6,6-dimethyl-13-oxo-, iodide (1:1))

• Product Name: Dibenz[c,g]azecinium,5,7,8,14-tetrahydro-3,4,10,11-tetramethoxy-6,6-dimethyl-13-oxo-, iodide (1:1)
• CAS No: 7236-30-8
• MF: C₆H₃BrN₂O₅
• MW: 263.002420663834
• CID: 577466
• PubChem ID: 264641
• Update Time: 2025-04-19

Dibenz[c,g]azecinium,5,7,8,14-tetrahydro-3,4,10,11-tetramethoxy-6,6-dimethyl-13-oxo-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Dibenz[c,g]azecinium,5,7,8,14-tetrahydro-3,4,10,11-tetramethoxy-6,6-dimethyl-13-oxo-, iodide (1:1)
• 2-Bromo-4,6-dinitrophenol
• 7236-30-8
• SCHEMBL8329477
• 2-bromo-4,6-dinitro-phenol
• DTXSID10945837
• NSC-99813
• Phenol, 2-bromo-4,6-dinitro-
• NS00001736
• NSC99813
• 2,4-Dinitro-6-bromophenol
• 6-Bromo-2,4-dinitrophenol
• 2316-50-9

• Inchi： 1S/C6H3BrN2O5/c7-4-1-3(8(11)12)2-5(6(4)10)9(13)14/h1-2,10H
• InChI Key： LGAQVCNAUXQEJZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1O)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 261.92253g/mol
• Monoisotopic Mass: 261.92253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 112Ų